Cas no 1208087-37-9 (Ethyl 6-chloroimidazo[1,2-a]pyrazine-2-carboxylate)

• Product Name: Ethyl 6-chloroimidazo[1,2-a]pyrazine-2-carboxylate
• CAS No: 1208087-37-9
• MF: C₉H₈ClN₃O₂
• MW: 225.631720542908
• CID: 5699902
• PubChem ID: 129966828
• Update Time: 2026-03-11

Ethyl 6-chloroimidazo[1,2-a]pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl6-chloroimidazo[1,2-a]pyrazine-2-carboxylate
• Ethyl 6-chloroimidazo[1,2-a]pyrazine-2-carboxylate
• SB17819
• 1208087-37-9
• Imidazo[1,2-a]pyrazine-2-carboxylic acid, 6-chloro-, ethyl ester

• Inchi： 1S/C9H8ClN3O2/c1-2-15-9(14)6-4-13-5-7(10)11-3-8(13)12-6/h3-5H,2H2,1H3
• InChI Key： ZKKKYZNXSWBYQK-UHFFFAOYSA-N
• SMILES： ClC1=CN2C=C(C(=O)OCC)N=C2C=N1

Computed Properties

• Exact Mass: 225.0305042g/mol
• Monoisotopic Mass: 225.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 56.5Ų

Additional information on Ethyl 6-chloroimidazo[1,2-a]pyrazine-2-carboxylate

Ethyl 6-chloroimidazo[1,2-a]pyrazine-2-carboxylate (CAS No. 1208087-37-9): A Comprehensive Overview

Ethyl 6-chloroimidazo[1,2-a]pyrazine-2-carboxylate (CAS No. 1208087-37-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyrazines, which are known for their diverse biological activities and therapeutic applications. The chemical structure of Ethyl 6-chloroimidazo[1,2-a]pyrazine-2-carboxylate features a unique combination of an imidazopyrazine core and an ester functional group, making it a valuable scaffold for the development of novel drugs.

The chemical formula of Ethyl 6-chloroimidazo[1,2-a]pyrazine-2-carboxylate is C₁₀H₉ClN₄O₂, and its molecular weight is approximately 248.66 g/mol. The compound is characterized by its high stability and solubility in organic solvents, which facilitates its use in various synthetic processes and biological assays. Recent studies have highlighted the importance of imidazopyrazines in the development of drugs targeting specific receptors and enzymes, making Ethyl 6-chloroimidazo[1,2-a]pyrazine-2-carboxylate a promising candidate for further investigation.

In the realm of medicinal chemistry, Ethyl 6-chloroimidazo[1,2-a]pyrazine-2-carboxylate has shown potential as a lead compound for the development of new therapeutic agents. Research has demonstrated that imidazopyrazines can exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of imidazopyrazines exhibited potent inhibitory effects on cancer cell proliferation, particularly in breast and lung cancer cell lines.

The pharmacological properties of Ethyl 6-chloroimidazo[1,2-a]pyrazine-2-carboxylate have also been explored in preclinical studies. These studies have shown that the compound can effectively modulate key signaling pathways involved in disease progression. For example, it has been found to inhibit the activity of certain kinases, which are crucial enzymes in cellular signaling processes. This modulation can lead to reduced inflammation and improved cellular function, making it a potential therapeutic agent for conditions such as arthritis and neurodegenerative diseases.

In addition to its therapeutic potential, Ethyl 6-chloroimidazo[1,2-a]pyrazine-2-carboxylate has also been investigated for its pharmacokinetic properties. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the drug reaches its target site in sufficient concentrations to exert its desired effects while minimizing side effects. The ester functional group in the molecule plays a crucial role in these pharmacokinetic properties by enhancing solubility and bioavailability.

The synthesis of Ethyl 6-chloroimidazo[1,2-a]pyrazine-2-carboxylate involves several well-established chemical reactions. One common approach involves the condensation of an appropriate chlorinated pyrazine derivative with an ethyl ester-containing reagent under controlled conditions. This method allows for high yields and purity levels, making it suitable for large-scale production. The synthetic route can be further optimized to improve efficiency and reduce environmental impact, aligning with green chemistry principles.

The safety profile of Ethyl 6-chloroimidazo[1,2-a]pyrazine-2-carboxylate has been evaluated through extensive toxicity studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new drug candidate, further research is needed to fully understand its long-term safety and potential interactions with other medications.

In conclusion, Ethyl 6-chloroimidazo[1,2-a]pyrazine-2-carboxylate (CAS No. 1208087-37-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of new therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in the field.